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Compound of Interest

Compound Name: Butoxybenzene

Cat. No.: B075284

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of butoxybenzene as a high-
boiling point solvent for various synthetic applications. Due to its high thermal stability and
boiling point, butoxybenzene is a suitable medium for reactions requiring elevated
temperatures. This document details its physicochemical properties, safety and handling
procedures, and provides generalized experimental protocols for its use in common high-
temperature organic reactions.

Physicochemical Properties of Butoxybenzene

Butoxybenzene, also known as n-butyl phenyl ether, is a colorless liquid with a faint ethereal
odor. Its key physical and chemical properties make it an excellent candidate for a high-boiling
point solvent in organic synthesis.[1][2]
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Property Value Reference(s)
CAS Number 1126-79-0 [1]
Molecular Formula C10H140 [2]
Molecular Weight 150.22 g/mol [2]
Boiling Point 210.3°C [1]
Melting Point -19 °C [1]
Density 0.935 g/mL at 25 °C [1]
Flash Point 82 °C (180 °F) [2]
Water Solubility 36.6 mg/L at 20 °C [1]
Refractive Index (n2°/D) 1.497 [1]

Comparison with Other High-Boiling Point Solvents

Butoxybenzene offers a viable alternative to other commonly used high-boiling point solvents.
Its properties are compared with those of other solvents in the table below.
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Boiling Point . Flash Point
Solvent . Density (g/mL) . Notes
(°C) (°C)

Good thermal
Butoxybenzene 210.3 0.935 82 stability, low

water solubility.

Lower boiling

Toluene 111 0.867 4 )
point, flammable.
Higher boiling
Xylene (mixed point than
_ 138-144 ~0.86 ~27-32
isomers) toluene,
flammable.
Lower boiling
Anisole 154 0.995 52 point than
butoxybenzene.
Polar apraotic,
N,N-
) ] can decompose
Dimethylformami 153 0.944 58 )
at high
de (DMF)
temperatures.[3]
N-Methyl-2- High boiling polar
pyrrolidone 202 1.028 91 aprotic, potential
(NMP) toxicity concerns.
Very high boiling
) point, can be
Diphenyl ether 259 1.07 113 -
difficult to
remove.

Application in High-Temperature Cross-Coupling
Reactions

Butoxybenzene's high boiling point makes it an excellent solvent for various palladium- and
copper-catalyzed cross-coupling reactions that require elevated temperatures to proceed at a
reasonable rate.
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Generalized Protocol for Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds.
While specific protocols using butoxybenzene as a solvent are not widely reported, the
following generalized protocol can be adapted based on its properties.

Reaction Scheme: Art-X + Ar2-B(OR)z2 — Art-Ar2 (X = Br, |, OTf)

Materials:

Aryl halide (1.0 equiv)

Arylboronic acid or ester (1.2 equiv)

Palladium catalyst (e.g., Pd(PPhs)4, 0.02-0.05 equiv)

Base (e.g., K2COs, K3POa, 2.0-3.0 equiv)

Butoxybenzene (as solvent)

Procedure:

To a flame-dried Schlenk flask, add the aryl halide, arylboronic acid or ester, palladium
catalyst, and base.

o Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.
e Add anhydrous, degassed butoxybenzene via syringe.

e Heat the reaction mixture to 120-150 °C with vigorous stirring.

e Monitor the reaction progress by TLC or GC-MS.

e Upon completion, cool the reaction to room temperature.

» Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water
and brine.
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» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

 Purify the crude product by column chromatography.

Aryl Halide, Arylboronic Acid, Heat (120-150 °C) Aqueous Workup
[ Pd Catalyst, Base Add Butoxybenzene under Inert Atmosphere & Extraction Column Chromatography

Click to download full resolution via product page

Suzuki-Miyaura Coupling Workflow

Generalized Protocol for Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds.
Butoxybenzene can serve as a suitable high-boiling point solvent for this transformation.

Reaction Scheme: Ar-X + RIR2NH - Ar-NR'R2 (X = Br, |, OTf)

Materials:

Aryl halide (1.0 equiv)

Amine (1.2 equiv)

Palladium precatalyst (e.g., Pdz(dba)s, 0.01-0.03 equiv)

Ligand (e.g., BINAP, Xantphos, 0.02-0.06 equiv)

Base (e.g., NaOt-Bu, K3sPOa, 1.4 equiv)

Butoxybenzene (as solvent)
Procedure:

 In a glovebox or under an inert atmosphere, charge a Schlenk tube with the palladium
precatalyst, ligand, and base.

e Add the aryl halide and the amine.
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o Seal the tube, remove from the glovebox, and add anhydrous, degassed butoxybenzene
via syringe.

» Heat the reaction mixture to 100-130 °C with vigorous stirring.

e Monitor the reaction by TLC or LC-MS.

» After completion, cool the reaction to room temperature.

» Dilute with an organic solvent and filter through a pad of celite to remove palladium residues.
o Wash the filtrate with water and brine.

» Dry the organic layer, concentrate, and purify the product by chromatography.

Generalized Protocol for Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction for the formation of diaryl ethers,
requiring high temperatures.[4] Butoxybenzene's high boiling point is well-suited for these
conditions.

Reaction Scheme: Art-X + Ar2-OH - Art-O-Ar2 (X =1, Br)

Materials:

Aryl halide (1.0 equiv)

Phenol (1.0-1.2 equiv)

Copper catalyst (e.g., Cul, 0.1-0.2 equiv)

Base (e.g., K2COs, Cs2C0s3, 2.0 equiv)

Ligand (e.g., 1,10-phenanthroline, optional, 0.1-0.2 equiv)

Butoxybenzene (as solvent)

Procedure:
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e To a Schlenk flask, add the aryl halide, phenol, copper catalyst, base, and ligand (if used).
o Evacuate and backfill the flask with an inert gas.

e Add anhydrous, degassed butoxybenzene.

o Heat the reaction mixture to 150-200 °C with vigorous stirring.

e Monitor the reaction progress by TLC or GC-MS.

e Once the reaction is complete, cool to room temperature.

 Dilute with a suitable solvent and filter through celite to remove copper salts.

e Wash the organic phase with agueous ammonia solution to remove residual copper, followed
by water and brine.

e Dry the organic layer and concentrate under reduced pressure.

Purify the crude diaryl ether by column chromatography or recrystallization.

Conceptual Application in Polymer Synthesis

High-boiling point solvents are often necessary in solution polymerization to achieve high
molecular weight polymers by maintaining the polymer in solution at elevated temperatures.[3]
While specific examples using butoxybenzene are not readily available, its properties suggest
its potential use in the synthesis of polymers like polystyrene or other vinyl polymers via free-
radical polymerization.

Conceptual Workflow for Solution Polymerization of
Styrene
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Reaction Setup
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Solution Polymerization of Styrene

Conceptual Application in Nanoparticle Synthesis

The synthesis of certain metal or metal oxide nanopatrticles requires high temperatures to
control crystal growth and morphology. Butoxybenzene can serve as a high-boiling point
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solvent in such solvothermal or hot-injection synthesis methods.

Conceptual Workflow for Solvothermal Synthesis of
Metal Oxide Nanoparticles
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Metal Precursor Surfactant/Capping Agent Butoxybenzene (Solvent)
(e.g., Metal Acetylacetonate) (e.g., Oleic Acid, Oleylamine) y

e —
Seal in Autoclave

Heat to High Temperature
(e.g., 180-200 °C)

o

Cool to Room Temperature

'

Isolate Nanopartlcles
( entrifugation, Washin )

—

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b075284?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Solvothermal Nanoparticle Synthesis

Safety and Handling

Butoxybenzene is a combustible liquid and should be handled with appropriate safety
precautions.

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid contact
with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat. Keep away from heat, sparks, and open
flames.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
o Toxicity: Moderately toxic by ingestion.[1]
» Decomposition: When heated to decomposition, it may emit acrid and irritating fumes.[1]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information
before using butoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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